Cas no 666725-94-6 (2-{(tert-butoxy)carbonylamino}-3-(1-methylcyclopentyl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(1-methylcyclopentyl)propanoic acid
• CAS No: 666725-94-6
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 2112360
• PubChem ID: 58610068
• Update Time: 2025-10-29

2-{(tert-butoxy)carbonylamino}-3-(1-methylcyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxycarbonylamino)-3-(1-methylcyclopentyl)propanoic acid
• 2-{(tert-butoxy)carbonylamino}-3-(1-methylcyclopentyl)propanoic acid

• Inchi： 1S/C14H25NO4/c1-13(2,3)19-12(18)15-10(11(16)17)9-14(4)7-5-6-8-14/h10H,5-9H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： YWUGAQUWWNMTQA-UHFFFAOYSA-N
• SMILES： OC(C(CC1(C)CCCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Topological Polar Surface Area: 75.6

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(1-methylcyclopentyl)propanoic acid

2-{(tert-butoxy)carbonylamino}-3-(1-methylcyclopentyl)propanoic Acid: A Comprehensive Overview

The compound 2-{(tert-butoxy)carbonylamino}-3-(1-methylcyclopentyl)propanoic acid, identified by the CAS number 666725-94-6, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in medicinal chemistry, pharmacology, and materials science.

The molecular structure of this compound is characterized by the presence of a tert-butoxy carbonyl amino group and a 1-methylcyclopentyl substituent. These groups contribute to the compound's stability, solubility, and reactivity, which are critical factors in determining its potential applications. Recent studies have highlighted the importance of such structural motifs in enhancing drug delivery systems and improving bioavailability.

One of the most notable aspects of this compound is its role in peptide synthesis. The tert-butoxy carbonyl amino group serves as an excellent protecting group for amino acids during peptide synthesis. This has been extensively explored in recent research, where the use of such protecting groups has significantly improved the efficiency and yield of peptide synthesis processes. The integration of this compound into peptide synthesis protocols has opened new avenues for the development of complex peptide-based drugs.

In addition to its role in peptide synthesis, this compound has shown promise in the field of drug delivery. The presence of the 1-methylcyclopentyl group imparts unique pharmacokinetic properties to the molecule, making it a potential candidate for targeted drug delivery systems. Recent advancements in nanotechnology have enabled researchers to utilize such compounds as carriers for delivering therapeutic agents to specific tissues or cells, thereby minimizing systemic toxicity and enhancing therapeutic efficacy.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have developed efficient synthetic routes that minimize waste and improve yield, aligning with the principles of green chemistry. These methods have been detailed in recent publications, showcasing the versatility of this compound as a building block for more complex molecules.

The biological activity of this compound has also been a focal point of recent studies. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as neurodegenerative diseases and cancer.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(1-methylcyclopentyl)propanoic acid is a versatile compound with wide-ranging applications in chemical research and development. Its unique structural features, combined with recent advancements in synthetic methodologies and biological studies, position it as a valuable tool in advancing drug discovery and development processes.